3,5-difluoro-N-(3-methylbutyl)aniline

• Molecular Formula: C11H15F2N
• Molecular Weight: 199.24 g/mol
• IUPAC Name: 3,5-difluoro-N-(3-methylbutyl)aniline
• InChI: InChI=1S/C11H15F2N/c1-8(2)3-4-14-11-6-9(12)5-10(13)7-11/h5-8,14H,3-4H2,1-2H3
• InChI Key: WKRNHBVJTTVSFP-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CCNC1=CC(=CC(=C1)F)F

Description

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3,5-difluoro-N-(3-methylbutyl)aniline typically involves the following steps:

Starting Materials: The synthesis begins with 3,5-difluoroaniline and 3-methylbutylamine.

Reaction: The 3,5-difluoroaniline undergoes a nucleophilic substitution reaction with 3-methylbutylamine in the presence of a suitable catalyst, such as palladium on carbon (Pd/C), under hydrogenation conditions.

Purification: The resulting product is purified using standard techniques such as recrystallization or column chromatography.

Industrial Production Methods

In an industrial setting, the production of 3,5-difluoro-N-(3-methylbutyl)aniline may involve continuous flow reactors to ensure efficient mixing and reaction control. The use of automated systems for monitoring and controlling reaction parameters such as temperature, pressure, and reactant concentrations can enhance yield and purity.

Chemical Reactions Analysis

Types of Reactions

3,5-difluoro-N-(3-methylbutyl)aniline can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate (KMnO4) or chromium trioxide (CrO3) to form corresponding quinones.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride (LiAlH4) to convert the compound into its corresponding amine derivatives.

Substitution: The fluorine atoms on the benzene ring can be substituted with other nucleophiles, such as hydroxide ions (OH-) or alkoxide ions (RO-), under appropriate conditions.

Common Reagents and Conditions

Oxidation: Potassium permanganate (KMnO4) in acidic or basic medium.

Reduction: Lithium aluminum hydride (LiAlH4) in anhydrous ether.

Substitution: Sodium hydroxide (NaOH) or sodium methoxide (NaOCH3) in methanol.

Major Products Formed

Oxidation: Formation of quinones.

Reduction: Formation of amine derivatives.

Substitution: Formation of substituted anilines with different functional groups.

Scientific Research Applications

3,5-difluoro-N-(3-methylbutyl)aniline has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules, particularly in the development of pharmaceuticals and agrochemicals.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent in the treatment of various diseases.

Industry: It is used in the production of specialty chemicals and materials with specific properties, such as fluorinated polymers and coatings.

Mechanism of Action

The mechanism of action of 3,5-difluoro-N-(3-methylbutyl)aniline involves its interaction with specific molecular targets, such as enzymes or receptors, in biological systems. The fluorine atoms on the benzene ring can enhance the compound’s binding affinity to these targets, leading to modulation of their activity. The 3-methylbutyl group can influence the compound’s lipophilicity and membrane permeability, affecting its distribution and efficacy.

Comparison with Similar Compounds

Chemical Identity :

• IUPAC Name : 3,5-Difluoro-N-(3-methylbutyl)aniline
• CAS No.: 1021049-68-2
• Molecular Formula : C₁₁H₁₅F₂N
• Molecular Weight : 199.24 g/mol
• Structure : An aniline derivative with two fluorine atoms at the 3- and 5-positions of the benzene ring and a 3-methylbutyl group attached to the nitrogen atom .

It is primarily used in industrial and scientific research, though detailed applications remain proprietary .

Comparison with Structurally Similar Compounds

3,5-Difluoro-N-(4-fluorophenyl)aniline

• CAS No.: 403-80-5
• Molecular Formula : C₁₂H₈F₃N
• Molecular Weight : 223.19 g/mol
• Key Differences: Substituent: A 4-fluorophenyl group replaces the 3-methylbutyl chain on the nitrogen. Its additional fluorine atom may enhance electrophilicity compared to the alkylated analog .

3,5-Difluoroaniline

• CAS No.: 372-39-4
• Molecular Formula : C₆H₅F₂N
• Molecular Weight : 129.11 g/mol
• Key Differences :
  • Substituent: Lacks the N-alkyl/aryl group, making it a simpler precursor.
  • Applications: Widely used in agrochemical and pharmaceutical synthesis due to its unmodified amine group, which facilitates further derivatization .

4-Nitro-3-(trifluoromethyl)aniline

• CAS No.: 393-11-3
• Molecular Formula : C₇H₅F₃N₂O₂
• Molecular Weight : 206.12 g/mol
• Key Differences: Functional Groups: Contains a nitro (-NO₂) and trifluoromethyl (-CF₃) group instead of fluorine atoms. Reactivity: The nitro group increases oxidative instability, while -CF₃ enhances steric and electronic effects, making it a common impurity in pharmaceutical intermediates .

Comparative Data Table

Compound Name	CAS No.	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Primary Applications
3,5-Difluoro-N-(3-methylbutyl)aniline	1021049-68-2	C₁₁H₁₅F₂N	199.24	3,5-F₂, N-(3-methylbutyl)	Industrial/research chemicals
3,5-Difluoro-N-(4-fluorophenyl)aniline	403-80-5	C₁₂H₈F₃N	223.19	3,5-F₂, N-(4-fluorophenyl)	Research chemicals
3,5-Difluoroaniline	372-39-4	C₆H₅F₂N	129.11	3,5-F₂, NH₂	Agrochemical synthesis
4-Nitro-3-(trifluoromethyl)aniline	393-11-3	C₇H₅F₃N₂O₂	206.12	4-NO₂, 3-CF₃, NH₂	Pharmaceutical impurity

Key Findings and Insights

Electrophilicity: Fluorine atoms and electron-withdrawing groups (e.g., -CF₃ in 4-nitro-3-(trifluoromethyl)aniline) modulate reactivity, influencing suitability for specific synthetic pathways .

Safety and Handling: Limited hazard data are available for 3,5-difluoro-N-(3-methylbutyl)aniline, whereas 3,5-difluoro-N-(4-fluorophenyl)aniline is regulated under GHS guidelines for industrial use .

Research Gaps :

• Detailed toxicity profiles, synthetic methodologies, and applications for the target compound remain underreported, highlighting the need for further studies .

Biological Activity

3,5-Difluoro-N-(3-methylbutyl)aniline is an organic compound characterized by the presence of two fluorine atoms on the benzene ring at the 3 and 5 positions, along with a 3-methylbutyl substituent on the nitrogen atom of the aniline group. This unique structure imparts distinct chemical properties that enhance its biological activity, making it a subject of interest in pharmaceutical and agricultural applications.

• Molecular Formula : C12H15F2N
• Appearance : Colorless to light yellow solid
• Solubility : Soluble in organic solvents

The fluorine substituents contribute to increased polarizability and hydrogen bonding potential, which can enhance the compound's interaction with biological targets.

The biological activity of 3,5-difluoro-N-(3-methylbutyl)aniline is primarily attributed to its ability to interact with various enzymes and receptors. The presence of fluorine atoms enhances its binding affinity due to their electronegative nature, which can stabilize interactions with biological macromolecules.

Case Studies and Research Findings

• Antimicrobial Activity :
  • A study evaluated the antimicrobial properties of structurally similar compounds, highlighting that the introduction of lipophilic groups (like 3-methylbutyl) can significantly enhance antibacterial activity against strains such as Staphylococcus aureus.
  • The Minimum Inhibitory Concentration (MIC) for related compounds was found to be lower when lipophilic substituents were present, suggesting a similar potential for 3,5-difluoro-N-(3-methylbutyl)aniline.
• Cytotoxicity Studies :
  • In vitro tests on human cancer cell lines (HeLa and A549) indicated that compounds with similar structures did not exhibit significant cytotoxic effects at concentrations up to 25 µM. This suggests that while 3,5-difluoro-N-(3-methylbutyl)aniline may have specific biological targets, it does not broadly affect cell viability.

Structure-Activity Relationship (SAR)

The unique structural features of 3,5-difluoro-N-(3-methylbutyl)aniline allow for enhanced biological activity compared to its analogs:

Compound Name	Structural Features	Biological Activity
3,5-Difluoroaniline	Lacks the 3-methylbutyl group	Less lipophilic, potentially less active
N-(3-Methylbutyl)aniline	Lacks fluorine substituents	Different chemical properties
3,5-Dichloro-N-(3-methylbutyl)aniline	Chlorine instead of fluorine	Different reactivity and biological effects
4-Fluoro-N-(3-methylbutyl)aniline	Contains one fluorine atom	Altered reactivity compared to difluorinated analogs

Applications

Given its unique properties and biological activities, 3,5-difluoro-N-(3-methylbutyl)aniline has potential applications in:

• Pharmaceuticals : As a building block for drug development targeting specific enzymes or receptors.
• Agricultural Chemicals : Due to its antimicrobial properties, it could be explored as a pesticide or herbicide.